Cas no 1409292-18-7 (2-(3-Aminoazetidin-1-yl)ethan-1-ol)

• Product Name: 2-(3-Aminoazetidin-1-yl)ethan-1-ol
• CAS No: 1409292-18-7
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• MDL: MFCD18882539
• CID: 3164423
• PubChem ID: 63760721
• Update Time: 2025-05-28

2-(3-Aminoazetidin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Aminoazetidin-1-yl)ethan-1-ol
• 3-Amino-1-azetidineethanol
• CS-0056387
• 2-(3-aminoazetidin-1-yl)ethan-1-ol-A19490
• 2-(3-aminoazetidin-1-yl)ethanol
• SY322017
• DB-394517
• AKOS013071927
• SB13625
• BS-43067
• 1409292-18-7
• SCHEMBL19766611
• MFCD18882539
• P18354

• MDL： MFCD18882539
• Inchi： 1S/C5H12N2O/c6-5-3-7(4-5)1-2-8/h5,8H,1-4,6H2
• InChI Key： MDUHOZNYHXXUPS-UHFFFAOYSA-N
• SMILES： OCCN1CC(C1)N

Computed Properties

• Exact Mass: 116.094963011g/mol
• Monoisotopic Mass: 116.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 49.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 2-(3-Aminoazetidin-1-yl)ethan-1-ol

Comprehensive Overview of 2-(3-Aminoazetidin-1-yl)ethan-1-ol (CAS No. 1409292-18-7): Properties, Applications, and Innovations

2-(3-Aminoazetidin-1-yl)ethan-1-ol (CAS No. 1409292-18-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This azetidine derivative is characterized by the presence of an amino group and a hydroxyl-functionalized ethyl chain, making it a valuable intermediate in drug discovery and material science. Its molecular formula, C₅H₁₂N₂O, reflects a compact yet highly functionalized scaffold, which is increasingly sought after in the design of bioactive molecules.

The compound's 3-aminoazetidine core is a key structural motif in modern medicinal chemistry, often exploited for its conformational rigidity and ability to enhance binding affinity to biological targets. Researchers have highlighted its potential in developing small-molecule inhibitors, particularly in oncology and neurology, where modulating protein-protein interactions is critical. Recent studies also suggest its utility in peptide mimetics, addressing challenges in drug delivery and bioavailability—a topic frequently searched in AI-driven drug development forums.

From a synthetic perspective, 2-(3-Aminoazetidin-1-yl)ethan-1-ol serves as a building block for heterocyclic chemistry, enabling the construction of more complex architectures like fused ring systems or spirocycles. Its ethanolamine moiety offers a handle for further derivatization, aligning with the growing demand for modular synthetic approaches in high-throughput screening. This adaptability resonates with trends in green chemistry, as researchers prioritize atom-efficient routes to reduce waste—a hot topic in sustainable science discussions.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy (notably ¹H and ¹³C), mass spectrometry, and HPLC purity analysis. These methods confirm the integrity of the azetidine ring system and quantify residual solvents—a critical consideration for regulatory compliance in pharmaceutical applications. The compound's stability under various pH conditions has also been investigated, addressing common queries about its handling and storage in laboratory settings.

In material science, the polar functional groups of 2-(3-Aminoazetidin-1-yl)ethan-1-ol enable its incorporation into polymers or coatings, where hydrogen bonding can enhance mechanical properties. This aligns with industry interest in smart materials—a frequently searched term—particularly for biomedical devices or controlled-release systems. Its potential as a ligand in catalysis is another area of exploration, with preliminary studies suggesting utility in asymmetric synthesis.

The safety profile of this compound is well-documented, with no significant hazards under standard handling conditions. However, as with all fine chemicals, proper personal protective equipment (PPE) is recommended—a practical consideration often queried by laboratory personnel. Its environmental fate and biodegradability are subjects of ongoing research, reflecting the broader scientific focus on eco-friendly chemicals.

Market availability of 2-(3-Aminoazetidin-1-yl)ethan-1-ol has expanded in recent years, driven by demand from contract research organizations (CROs) and academic institutions. Suppliers frequently highlight its >95% purity grades, with custom synthesis options for labeled or isotopically enriched variants—addressing niche needs in tracer studies or metabolic research. Pricing trends and bulk procurement strategies are common discussion points in procurement forums.

Future directions for this compound include exploration in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs)—two rapidly evolving fields in therapeutic development. Its compatibility with click chemistry reactions makes it particularly attractive for these applications. These aspects correlate with trending searches in AI-powered literature analysis tools, underscoring the compound's relevance in cutting-edge research.